methyl 2-((5-((3,5-dimethoxybenzamido)methyl)-4-phenethyl-4H-1,2,4-triazol-3-yl)thio)acetate

• IUPAC Name: methyl 2-[[5-[[(3,5-dimethoxybenzoyl)amino]methyl]-4-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C23H26N4O5S/c1-30-18-11-17(12-19(13-18)31-2)22(29)24-14-20-25-26-23(33-15-21(28)32-3)27(20)10-9-16-7-5-4-6-8-16/h4-8,11-13H,9-10,14-15H2,1-3H3,(H,24,29)
• InChI Key: HLBYPTGSZHMDKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2=NN=C(N2CCC3=CC=CC=C3)SCC(=O)OC)OC
• Molecular Formula: C23H26N4O5S
• Molecular Weight: 470.5 g/mol
• CAS No.: 689746-88-1

Description

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. Given the presence of several functional groups, it’s likely that this compound could participate in a variety of chemical reactions.

Scientific Research Applications

Synthesis and Characterization

Methyl 2-((5-((3,5-dimethoxybenzamido)methyl)-4-phenethyl-4H-1,2,4-triazol-3-yl)thio)acetate, due to its complex structure involving a triazole ring and a thioacetate group, is of interest in synthetic chemistry for the creation of heterocyclic compounds with potential pharmacological activities. The synthesis of such compounds often involves multi-step reactions, starting from basic heterocyclic scaffolds like 1,2,4-triazoles or thiazoles and further functionalizing them with various substituents to investigate their biological activities or physicochemical properties. For instance, compounds with a 1,2,4-triazole core have been synthesized and evaluated for various biological activities, including as potential aldose reductase inhibitors which have implications in treating diabetic complications (Sher Ali et al., 2012).

Biological Activity Investigations

Research on derivatives similar to this compound focuses on exploring their biological activities. Triazole derivatives, in particular, are known for their wide range of biological activities. Studies on various 1,2,4-triazole compounds have demonstrated potential antihypertensive, antimicrobial, antioxidant, and enzyme inhibition properties. These studies aim to develop new therapeutic agents by synthesizing novel compounds and evaluating their pharmacological activities. For example, the development of Schiff base compounds derived from triazoles has been investigated for their α-blocking activities, showcasing the potential of these compounds in developing antihypertensive drugs (B. F. Abdel-Wahab et al., 2008).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s possible that the compound could have biological activity, given the presence of a benzamido group and a triazole ring, which are common in many biologically active compounds.